Cas no 62908-65-0 (Benzoic acid, 5-acetyl-2,4-dihydroxy-)
62908-65-0 structure
Product Name:Benzoic acid, 5-acetyl-2,4-dihydroxy-
CAS No:62908-65-0
MF:C9H8O5
MW:196.156823158264
CID:428921
PubChem ID:12855876
Update Time:2025-04-19
Benzoic acid, 5-acetyl-2,4-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-acetyl-2,4-dihydroxy-
- 5-acetyl-2,4-dihydroxybenzoic acid
- DTXSID00511545
- 62908-65-0
- SCHEMBL4167959
-
- Inchi： 1S/C9H8O5/c1-4(10)5-2-6(9(13)14)8(12)3-7(5)11/h2-3,11-12H,1H3,(H,13,14)
- InChI Key： CDLAHLDAHDUYTD-UHFFFAOYSA-N
- SMILES： OC1=CC(=C(C(=O)O)C=C1C(C)=O)O
Computed Properties
- Exact Mass: 196.03714
- Monoisotopic Mass: 196.03717335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
Benzoic acid, 5-acetyl-2,4-dihydroxy- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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